Cas no 1806936-32-2 (5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1806936-32-2
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4808312
• Update Time: 2025-05-26

5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-5-4(6(9)10)1-3(2-11)7(12-5)13(14)15/h1,6H,2,11H2
• InChI Key： IQXGZRZIVZZXKD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C([N+](=O)[O-])=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7

Additional information on 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine

Comprehensive Overview of 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806936-32-2)

5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806936-32-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its aminomethyl, chloro, difluoromethyl, and nitro functional groups, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine includes a pyridine core substituted with electron-withdrawing groups, which enhances its electrophilic properties. This feature is critical for nucleophilic aromatic substitution reactions, a common strategy in medicinal chemistry. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their metabolic stability and bioavailability—key factors in modern drug design. Recent studies highlight its role in optimizing bioisosteric replacements, a trending topic in computational chemistry and AI-driven drug discovery.

In agrochemical applications, 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine has shown promise as a precursor for novel pesticides. Its nitropyridine moiety is associated with herbicidal and fungicidal activity, aligning with the growing demand for environmentally sustainable crop protection solutions. Industry reports suggest that derivatives of this compound could address resistance issues in conventional pesticides, a hot topic in agricultural biotechnology forums.

Synthetic accessibility is another advantage of CAS No. 1806936-32-2. Recent advancements in flow chemistry and catalyzed amination have streamlined its production, reducing costs and waste—a priority for green chemistry initiatives. These methods are frequently searched in academic databases, reflecting the compound's relevance to sustainable manufacturing trends. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring compliance with regulatory standards.

The compound's safety profile and handling protocols are often queried in scientific communities. While 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine is not classified as hazardous under standard guidelines, proper storage conditions (e.g., moisture-sensitive, light-protected containers) are emphasized in material safety data sheets. This aligns with broader discussions about laboratory safety best practices and chemical storage innovations.

Future research directions for CAS No. 1806936-32-2 may explore its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. Additionally, its potential in metal-organic frameworks (MOFs) for catalytic applications is an emerging area of interest. These topics frequently appear in interdisciplinary research queries, highlighting the compound's cross-disciplinary appeal.

In summary, 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-nitropyridine represents a multifaceted tool for researchers addressing challenges in drug development, agrochemical innovation, and sustainable synthesis. Its structural versatility and compatibility with modern synthetic techniques position it as a compound of enduring scientific and industrial value.